Cas no 1955507-36-4 (methyl 3-{(tert-butoxy)carbonylamino}-2-hydroxy-3-(3-nitrophenyl)propanoate)

• Product Name: methyl 3-{(tert-butoxy)carbonylamino}-2-hydroxy-3-(3-nitrophenyl)propanoate
• CAS No: 1955507-36-4
• MF: C₁₅H₂₀N₂O₇
• MW: 340.328504562378
• MDL: MFCD30180564
• CID: 5241398
• PubChem ID: 85382870
• Update Time: 2025-06-14

methyl 3-{(tert-butoxy)carbonylamino}-2-hydroxy-3-(3-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-hydroxy-3-nitro-, methyl ester
• methyl 3-{(tert-butoxy)carbonylamino}-2-hydroxy-3-(3-nitrophenyl)propanoate

• MDL： MFCD30180564
• Inchi： 1S/C15H20N2O7/c1-15(2,3)24-14(20)16-11(12(18)13(19)23-4)9-6-5-7-10(8-9)17(21)22/h5-8,11-12,18H,1-4H3,(H,16,20)
• InChI Key： DDWOWVWUEKDOEY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N(=O)=O)C=1)(C(O)C(=O)OC)NC(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on methyl 3-{(tert-butoxy)carbonylamino}-2-hydroxy-3-(3-nitrophenyl)propanoate

Comprehensive Analysis of Methyl 3-{(tert-butoxy)carbonylamino}-2-hydroxy-3-(3-nitrophenyl)propanoate (CAS No. 1955507-36-4)

In the realm of synthetic organic chemistry, methyl 3-{(tert-butoxy)carbonylamino}-2-hydroxy-3-(3-nitrophenyl)propanoate (CAS No. 1955507-36-4) has garnered significant attention due to its versatile applications in pharmaceutical intermediates and peptide synthesis. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and nitrophenyl moiety, serves as a critical building block for researchers exploring novel drug candidates and bioactive molecules. Its unique structural features, including the hydroxy and ester functional groups, make it a valuable tool in asymmetric synthesis and medicinal chemistry.

The growing interest in Boc-protected amino acid derivatives like this compound aligns with the surge in demand for peptide-based therapeutics, a trend driven by advancements in targeted drug delivery and personalized medicine. Recent studies highlight its utility in the synthesis of nitroaromatic scaffolds, which are pivotal in designing enzyme inhibitors and antimicrobial agents. Researchers frequently search for "Boc-amino acid synthesis" or "nitrophenyl derivatives applications," reflecting the compound's relevance in cutting-edge scientific inquiries.

From a synthetic perspective, the CAS No. 1955507-36-4 compound offers exceptional stability under acidic conditions, thanks to its Boc group, while the methyl ester functionality facilitates further derivatization. This dual advantage makes it a preferred choice for multi-step organic transformations. Laboratories focusing on green chemistry also explore its potential in solvent-free reactions, addressing the industry's shift toward sustainable practices. Keywords such as "eco-friendly peptide synthesis" and "Boc deprotection methods" frequently appear in related literature, underscoring its alignment with modern research priorities.

Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate the purity and structure of this compound, ensuring compliance with stringent pharmaceutical standards. Its 3-nitrophenyl segment has been investigated for fluorescence properties, opening doors to applications in biomolecular imaging. As the scientific community delves deeper into "multi-functional amino acid derivatives," this compound continues to serve as a cornerstone for innovation.

In conclusion, methyl 3-{(tert-butoxy)carbonylamino}-2-hydroxy-3-(3-nitrophenyl)propanoate exemplifies the intersection of synthetic utility and biomedical relevance. Its role in advancing peptide therapeutics and catalysis research solidifies its position as a compound of enduring significance in both academic and industrial settings.